Cas no 575452-26-5 (1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL-)

• Product Name: 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL-
• CAS No: 575452-26-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD20226731
• CID: 3231278
• PubChem ID: 12135621
• Update Time: 2025-06-08

1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL-
• MFCD20226731
• 1-(1-ethoxyethyl)-4-ethynylpyrazole
• AKOS030240725
• 1-(1-ethoxyethyl)-4-ethynyl-1H-pyrazole
• SY272319
• STL585227
• 575452-26-5

• MDL： MFCD20226731
• Inchi： 1S/C9H12N2O/c1-4-9-6-10-11(7-9)8(3)12-5-2/h1,6-8H,5H2,2-3H3
• InChI Key： YGGGJJGUIVJIRP-UHFFFAOYSA-N
• SMILES： O(CC)C(C)N1C=C(C#C)C=N1

Computed Properties

• Exact Mass: 164.094963011Da
• Monoisotopic Mass: 164.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.1Ų

Additional information on 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL-

Comprehensive Overview of 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL- (CAS No. 575452-26-5)

The compound 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL- (CAS No. 575452-26-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core with ethynyl and ethoxyethyl substituents, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and inflammation.

In recent years, the search for sustainable chemical synthesis methods has driven interest in compounds like 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL-. Its ethynyl group allows for click chemistry reactions, a hot topic in green chemistry and bioconjugation. This aligns with the growing trend of minimizing environmental impact in chemical manufacturing, a concern frequently raised in AI-driven research and academic forums. The compound’s stability and reactivity also make it a candidate for catalysis and material science applications.

From a commercial perspective, 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL- is often sought after by fine chemical suppliers and research laboratories. Its CAS No. 575452-26-5 is a critical identifier in chemical databases and patent literature, where users frequently search for structure-activity relationships (SAR) or synthetic protocols. The compound’s molecular weight and solubility properties are also common queries, reflecting its practical utility in experimental settings.

The rise of computational chemistry tools has further amplified interest in this compound. Researchers use in silico modeling to predict its interactions with biological targets, a method increasingly popular in drug design workflows. Questions about its toxicity profile and metabolic stability are also trending, as regulatory agencies emphasize safer chemical entities. These aspects make 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL- a subject of both academic and industrial scrutiny.

In summary, 1H-PYRAZOLE, 1-(1-ETHOXYETHYL)-4-ETHYNYL- (CAS No. 575452-26-5) represents a fascinating intersection of organic synthesis, medicinal chemistry, and sustainable science. Its structural features and reactivity profile continue to inspire innovations across multiple disciplines, addressing contemporary challenges in healthcare and environmental sustainability. As research evolves, this compound is poised to remain a key player in the development of next-generation therapeutic agents and functional materials.